Cas no 5877-60-1 (1-bromo-2,4,5-trimethyl-3,6-dinitrobenzene)

1-bromo-2,4,5-trimethyl-3,6-dinitrobenzene structure
5877-60-1 structure
Product Name:1-bromo-2,4,5-trimethyl-3,6-dinitrobenzene
CAS No:5877-60-1
MF:C9H9BrN2O4
MW:289.082761526108
CID:949010
PubChem ID:292647
Update Time:2025-04-19

1-bromo-2,4,5-trimethyl-3,6-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2,4,5-trimethyl-3,6-dinitrobenzene
    • 1-Brom-2,4,5-trimethyl-3,6-dinitro-benzol
    • 1-bromo-2,4,5-trimethyl-3,6-dinitro-benzene
    • 5-Brom-3,6-dinitro-pseudocumol
    • AC1L6IG6
    • AC1Q25F6
    • AG-K-97911
    • AR-1H8275
    • Benzene, 1-bromo-2,4,5-trimethyl-3,6-dinitro-
    • Benzene,4,5-trimethyl-3,6-dinitro-
    • CTK1H2288
    • NSC158557
    • 5-Brom-3,6-dinitropseudocumol
    • DTXSID40303486
    • 5877-60-1
    • NSC-158557
    • 5-BROMO-3,6-DINITROPSEUDOCUMENE
    • AKOS024333816
    • Inchi: 1S/C9H9BrN2O4/c1-4-5(2)9(12(15)16)7(10)6(3)8(4)11(13)14/h1-3H3
    • InChI Key: ZMHKCOHMNLOBFO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C)=C(C)C(=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 287.97457
  • Monoisotopic Mass: 287.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.622
  • Boiling Point: 357.2°C at 760 mmHg
  • Flash Point: 169.9°C
  • Refractive Index: 1.606
  • PSA: 86.28
  • LogP: 4.23710
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